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Compound Name: L-Glutaryl Carnitine-d9 Chloride
Cat. No.: B1158438
Get Quote

Technical Guide: L-Glutaryl Carnitine-d9
Chloride

Chemical Architecture, Biological Mechanism, and Analytical Application in Metabolic
Profiling[1]

Executive Summary

This technical guide details the physicochemical properties, synthesis, and critical application
of L-Glutaryl Carnitine-d9 Chloride (C5DC-d9).[1] As a stable isotope-labeled internal
standard, this compound is the metrological anchor for the quantification of glutarylcarnitine in
biological matrices.[2] Its primary ultility lies in the screening and diagnosis of Glutaric Acidemia
Type | (GA-1), a disorder of lysine, hydroxylysine, and tryptophan metabolism.

This document is structured for researchers and laboratory directors, moving beyond basic
definitions to explore the causality of experimental design and the rigorous requirements for
mass spectrometric validation.
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Part 1: Molecular Architecture & Physicochemical
Properties[1]
Chemical Identity

L-Glutaryl Carnitine-d9 Chloride is the chloride salt of the ester formed between L-carnitine
and glutaric acid, with nine deuterium atoms incorporated into the trimethylammonium moiety.

[1]

IUPAC Name: (2R)-3-Carboxy-2-(4-carboxy-1-oxobutoxy)-N,N,N-tris(methyl-d3)-1-
propanaminium chloride.[1][3]

e Common Name: Glutarylcarnitine-d9; C5DC-d9.[1]

e Molecular Formula:

[1]14]

e Molecular Weight: ~320.80 g/mol (Salt form); ~285.36 g/mol (Cation).[1]

e Unlabeled Parent CAS: 102636-82-8 (Inner salt).[1]

Structural Components & Isotopic Labeling

The fidelity of this internal standard relies on the stability of the deuterium label. The label is
located on the quaternary amine methyl groups, ensuring it is not subject to exchange with
solvent protons or metabolic degradation during standard extraction protocols.

Structural Schematic (Logic Flow):
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Figure 1.1: Structural logic of L-Glutaryl Carnitine-d9 Chloride.[1] The deuterium labeling
(red) provides a +9 Da mass shift relative to endogenous glutarylcarnitine.[1]
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Part 2: Biological Context & Clinical Significance[1]
Glutaric Acidemia Type | (GA-I)

The clinical relevance of L-Glutaryl Carnitine-d9 stems from the pathophysiology of GA-I, an
autosomal recessive disorder caused by a deficiency in glutaryl-CoA dehydrogenase (GCDH).

[1]

In a healthy system, GCDH catalyzes the dehydrogenation and decarboxylation of glutaryl-CoA
to crotonyl-CoA.[1] When GCDH is defective, glutaryl-CoA accumulates in the mitochondria.[1]
To mitigate mitochondrial toxicity and liberate Coenzyme A, the acyl group is transferred to
carnitine by carnitine acyltransferase, forming glutarylcarnitine (C5DC), which is exported to the
plasma and urine.

Metabolic Pathway Visualization[1]
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Figure 2.1: Pathophysiology of Glutaric Acidemia Type | leading to the formation of the
diagnostic marker Glutarylcarnitine.[1]
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Part 3: Synthesis & Quality Control
Synthetic Route

The synthesis of high-purity L-Glutaryl Carnitine-d9 Chloride typically follows an acylation
protocol using stable isotope-labeled carnitine precursors.[1]

Precursor Selection: The starting material is L-Carnitine-d9 Hydrochloride, synthesized from
d9-trimethylamine and epichlorohydrin to ensure stereochemical retention (L-isomer).[1]

e Acylation: The carnitine precursor is reacted with Glutaric Anhydride in an anhydrous solvent
(e.g., acetonitrile or pyridine) at elevated temperatures (60°C).[1]

 Purification: The reaction yields a mixture that may contain unreacted carnitine.[1]
Purification is achieved via HPLC or recrystallization to remove free carnitine, which would
otherwise suppress ionization in MS applications.[1]

o Salt Formation: The final product is converted to the chloride salt to enhance solubility in
polar solvents (methanol/water) used in LC-MS mobile phases.[1]

Quality Control Parameters

Trustworthiness in data begins with the standard.
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Acceptance .
QC Parameter o Method Rationale
Criteria

Prevents contribution

to the unlabeled
Isotopic Purity do MS/NMR analyte signal (M+0),

which would cause

false positives.[1]

Impurities (e.g., free
] ] glutaric acid) can
Chemical Purity HPLC-UV/ELSD )
cause ion

suppression.[1]

Biological systems

exclusively use L-
] L-Isomer (R- ] N ]
Stereochemistry ] ) Chiral HPLC carnitine; D-isomers
configuration) )
are not metabolically

active.[1]

Ensures accurate
] Chloride content o gravimetric
Counterion ) Titration ]
consistent preparation of stock

solutions.[1]

Part 4: Analytical Application (LC-MS/MS)
The "Gold Standard"” Workflow: Flow Injection Analysis
(FIA-MS/MS)

In newborn screening, high-throughput is essential.[1] The following protocol describes the use
of L-Glutaryl Carnitine-d9 as an Internal Standard (IS) in a typical FIA-MS/MS workflow.

Methodological Causality:

o Why Methanol Extraction? Precipitates hemoglobin and proteins while solubilizing polar
acylcarnitines.[1]
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« Why Butylation? (Optional but common) Converting the carboxylic acid to a butyl ester
increases the molecular weight and lipophilicity, improving ionization efficiency in positive
ESI mode and generating a characteristic fragment (m/z 85).[1]

Step-by-Step Protocol

o Stock Preparation: Dissolve L-Glutaryl Carnitine-d9 Chloride in 50:50 Methanol:Water to
create a 1 mM master stock.

o Working Internal Standard (IS) Solution: Dilute stock into pure methanol.

o Sample Punch: Punch a 3.2 mm disc from a Dried Blood Spot (DBS) card into a 96-well
plate.

o Extraction: Add 100

L of Working IS Solution to the well.

¢ Incubation: Shake at 45°C for 45 minutes.

o Derivatization (Butylation):

[¢]

Evaporate solvent under

[1]

[¢]

Add 50

L 3N HCI in n-Butanol. Incubate at 65°C for 15 minutes.

[e]

Note: This converts Glutarylcarnitine (MW 275) to Glutarylcarnitine-dibutyl ester.[1]

o

Evaporate again.[1]
o Reconstitution: Dissolve in Mobile Phase (80:20 Acetonitrile:Water + 0.05% Formic Acid).

o MS/MS Acquisition: Inject via FIA.[1] Monitor precursor/product transitions.[1]

Mass Spectrometry Transitions (Butylated Method)

© 2026 BenchChem. All rights reserved. 7/11 Tech Support


https://www.lgcstandards.com/IT/en/L-Glutaryl-Carnitine-d9-Chloride/p/TRC-G597602
https://www.benchchem.com/product/b1158438/docs?utm_src=pdf-body#chemical-structure-of-l-glutaryl-carnitine-d9-chloride
https://www.lgcstandards.com/IT/en/L-Glutaryl-Carnitine-d9-Chloride/p/TRC-G597602
https://www.lgcstandards.com/IT/en/L-Glutaryl-Carnitine-d9-Chloride/p/TRC-G597602
https://www.lgcstandards.com/IT/en/L-Glutaryl-Carnitine-d9-Chloride/p/TRC-G597602
https://www.lgcstandards.com/IT/en/L-Glutaryl-Carnitine-d9-Chloride/p/TRC-G597602
https://www.lgcstandards.com/IT/en/L-Glutaryl-Carnitine-d9-Chloride/p/TRC-G597602
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1158438?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Analyte Precursor lon (Q1) Product lon (Q3) Mass Shift
Endogenous C5DC m/z 488.4 m/z 85.1
IS (C5DC-d9) m/z 497.5 m/z 85.1 +9.1 Da

Note: The m/z 85 product ion corresponds to the characteristic backbone fragment of butylated
acylcarnitines.

Analytical Workflow Diagram
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Figure 4.1: Flow Injection Analysis (FIA-MS/MS) workflow for Glutarylcarnitine quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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